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Compound of Interest

Compound Name: Cascaroside D

Cat. No.: B600263

An In-depth Technical Guide to Cascaroside D

This guide provides a comprehensive overview of the chemical structure, properties, and
biological activities of Cascaroside D, tailored for researchers, scientists, and professionals in
drug development.

Chemical Identity and Structure

Cascaroside D is a naturally occurring anthraquinone glycoside found in the bark of the
Cascara sagrada tree (Rhamnus purshiana).[1] It is a member of the anthracenes class of
organic compounds.[2] The structural foundation of Cascaroside D consists of an
anthraquinone core linked to two glucopyranosyl moieties.

Chemical Structure:

The definitive structure of Cascaroside D is represented by its IUPAC name: (10R)-1-hydroxy-
3-methyl-10-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]-8-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-ylJoxy-10H-anthracen-9-one.[2]

Table 1: Chemical Identifiers for Cascaroside D
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Identifier Value Source(s)
CAS Number 53861-35-1 [2]
Molecular Formula C27H32013 [L112][31[41[5]

IUPAC Name
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Physicochemical Properties
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The physicochemical properties of Cascaroside D are crucial for its handling, formulation, and
biological activity. It is typically a yellowish to brown solid.[1]

Table 2: Physicochemical Properties of Cascaroside D

Property Value Source(s)
Molecular Weight 564.5 g/mol [2][4]
Monoisotopic Mass 564.18429107 Da [2]

N Soluble in water and alcohol,
Solubility N [1][4]
specifically methanol.

XLogP3-AA -0.7 [2]
Hydrogen Bond Donor Count 9 [2]
Storage Temperature 2-8 °C [4]

Biological Activity and Mechanism of Action

The primary therapeutic application of Cascaroside D is as a stimulant laxative.[1][6] Its
mechanism of action involves the stimulation of the smooth muscle of the colon.[1]

Upon oral administration, Cascaroside D is hydrolyzed in the intestines, which in turn activates
peristalsis.[1] This process increases water and electrolyte secretion in the large intestine,
aiding in the relief of constipation.[1] In addition to its laxative effects, Cascaroside D may also
possess antioxidant properties.[1]
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Caption: Proposed mechanism of laxative action for Cascaroside D.

Experimental Protocols

Detailed experimental protocols for the isolation and analysis of Cascaroside D are not
extensively published. However, a general workflow can be inferred from standard
phytochemical practices for isolating anthraquinone glycosides from plant material.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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